1-Butoxy-3-methylbutane
Description
1-Butoxy-3-methylbutane (CAS: 871-22-7), also known as 1-(1-Butoxyethoxy)butane, is a branched ether compound with the molecular formula C₁₀H₂₂O₂ and a molecular weight of 174.284 g/mol .
Properties
CAS No. |
17071-52-2 |
|---|---|
Molecular Formula |
C9H20O |
Molecular Weight |
144.25 g/mol |
IUPAC Name |
1-butoxy-3-methylbutane |
InChI |
InChI=1S/C9H20O/c1-4-5-7-10-8-6-9(2)3/h9H,4-8H2,1-3H3 |
InChI Key |
NMLLTHLOSVNFMY-UHFFFAOYSA-N |
SMILES |
CCCCOCCC(C)C |
Canonical SMILES |
CCCCOCCC(C)C |
Synonyms |
Butylisopentyl ether |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- Structure : Features a butoxy group attached to a methyl-substituted butane backbone.
- Stability: Stable under normal conditions but incompatible with strong acids, bases, oxidizers, and reducers .
- Hazards : Classified under EU-GHS/CLP regulations as Category 4 for acute toxicity (oral, dermal, inhalation), requiring handling by trained professionals .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 1-Butoxy-3-methylbutane with structurally or functionally related compounds:
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